Cas no 2586127-21-9 (1-(Benzyloxy)-3-fluoro-2-iodo-4-methylbenzene)

• Product Name: 1-(Benzyloxy)-3-fluoro-2-iodo-4-methylbenzene
• CAS No: 2586127-21-9
• MF: C₁₄H₁₂FIO
• MW: 342.1474
• CID: 5077179
• Update Time: 2022-06-06

1-(Benzyloxy)-3-fluoro-2-iodo-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-3-fluoro-2-iodo-4-methylbenzene

• Inchi： 1S/C14H12FIO/c1-10-7-8-12(14(16)13(10)15)17-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key： ZNGZIEPEGLKKHL-UHFFFAOYSA-N
• SMILES： IC1C(=C(C([H])([H])[H])C([H])=C([H])C=1OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2